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Compound of Interest

Compound Name: IGF-I (24-41)

Cat. No.: B612642 Get Quote

These guidelines are intended for researchers, scientists, and drug development professionals

on the proper handling and storage of Insulin-like Growth Factor-I (24-41) to ensure its stability

and efficacy in experimental settings.

Product Information
Insulin-like Growth Factor-I (24-41) is a fragment of the full-length IGF-I protein, consisting of

amino acids 24 to 41. It is a polypeptide involved in various biological processes, including

growth and development. Proper handling and storage are critical to maintain its biological

activity.

Storage and Stability
To ensure the long-term stability of IGF-I (24-41), it is crucial to adhere to the following storage

conditions. The peptide is typically supplied in a lyophilized powder form.

Table 1: Recommended Storage Conditions and Stability
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Form
Storage
Temperature

Shelf Life Notes

Lyophilized Powder -20°C Up to 3 years[1][2]

Store in a dry place,

protected from

moisture.[1]

4°C Up to 2 years[2]
For shorter-term

storage.

Reconstituted Solution -80°C Up to 1 year[1]

Recommended for

long-term storage of

stock solutions.[3]

-20°C Up to 1 month[2][3]

Suitable for short-term

storage of working

aliquots.

Note: Avoid repeated freeze-thaw cycles to prevent degradation of the peptide.[4] It is best

practice to aliquot the reconstituted solution into single-use volumes.

Reconstitution Protocol
Proper reconstitution of lyophilized IGF-I (24-41) is essential for its use in downstream

applications. The choice of solvent will depend on the experimental design.

Materials:

Lyophilized IGF-I (24-41) vial

Sterile, high-purity water[3][5] or other appropriate sterile solvent (e.g., 100 mM Acetic

Acid[4])

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes with sterile tips

Procedure:
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Equilibration: Before opening, allow the vial of lyophilized IGF-I (24-41) to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial upon opening, which can affect the stability of the peptide.

Solvent Addition: Carefully open the vial and add the recommended volume of sterile solvent

to achieve the desired stock solution concentration. For general in vitro use, sterile water is a

common solvent. For other applications, specific buffers or solvents may be required.

Dissolution: Gently swirl or pipette the solution up and down to ensure the peptide is fully

dissolved. Avoid vigorous shaking or vortexing, as this can cause aggregation or degradation

of the peptide.

Aliquoting: Once the peptide is completely dissolved, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes in sterile polypropylene tubes. This will

minimize waste and prevent degradation from repeated freeze-thaw cycles.

Storage: Immediately store the aliquots at the recommended temperature (-80°C for long-

term storage or -20°C for short-term storage) as outlined in Table 1.

For in vivo studies, specific formulations may be required. Common co-solvents include DMSO,

PEG300, and Tween 80 in saline or PBS.[2]

Experimental Workflow and Handling
The following diagram illustrates the recommended workflow for handling and storing IGF-I (24-
41) from receipt to experimental use.
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Caption: Workflow for IGF-I (24-41) handling and storage.
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Safety Precautions
IGF-I (24-41) is intended for research use only and is not for human or animal consumption.[1]

Standard laboratory safety practices should be followed when handling this product. This

includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat,

and safety glasses. Handle the product in a well-ventilated area. For further safety information,

refer to the product's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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